Cas no 1697423-28-1 (2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid)

• Product Name: 2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid
• CAS No: 1697423-28-1
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• CID: 5275768
• PubChem ID: 106784047
• Update Time: 2026-03-09

2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-(trifluoromethyl)-
• 2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid

• Inchi： 1S/C6H4F3NO2S/c7-6(8,9)5-10-2-3(13-5)1-4(11)12/h2H,1H2,(H,11,12)
• InChI Key： CIOMOXXJBRIEHS-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=CN=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid

Introduction to 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic Acid (CAS No. 1697423-28-1)

2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid (CAS No. 1697423-28-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and trifluoromethyl functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid is composed of a thiazole ring substituted with a trifluoromethyl group and an acetic acid moiety. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The thiazole ring, on the other hand, is known for its ability to form stable complexes with metal ions and its potential to interact with various biological targets.

In recent years, 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid has also demonstrated potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Additionally, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for cancer therapeutics.

The pharmacokinetic properties of 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to the target site in vivo.

In addition to its therapeutic potential, 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique functional groups make it a versatile starting material for the synthesis of derivatives with enhanced biological activities or improved pharmacological profiles.

The synthesis of 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid typically involves multistep reactions starting from readily available precursors. One common approach involves the reaction of 2-trifluoromethylthiazole with an appropriate acylating agent followed by hydrolysis to form the carboxylic acid. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

The safety profile of 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid has also been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]acetic acid (CAS No. 1697423-28-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with valuable biological properties that make it a strong candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.